Cas no 68375-97-3 (1,3,6,9,12-Pentaoxacyclotetradecane, 2-methyl-)

• Product Name: 1,3,6,9,12-Pentaoxacyclotetradecane, 2-methyl-
• CAS No: 68375-97-3
• MF: C₁₀H₂₀O₅
• MW: 220.262804031372
• CID: 393325
• PubChem ID: 15569898
• Update Time: 2025-04-19

1,3,6,9,12-Pentaoxacyclotetradecane, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,6,9,12-Pentaoxacyclotetradecane, 2-methyl-
• 2-methyl-1,3,6,9,12-pentaoxacyclotetradecane
• DTXSID70574521
• 68375-97-3

• Inchi： 1S/C10H20O5/c1-10-14-8-6-12-4-2-11-3-5-13-7-9-15-10/h10H,2-9H2,1H3
• InChI Key： HDSGFKSGGJZNEB-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCCOC1C

Computed Properties

• Exact Mass: 220.1311
• Monoisotopic Mass: 220.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.15